Potassium acetate
Potassium acetate
Potassium acetate is a potassium salt comprising equal numbers of potassium and acetate ions It has a role as a food acidity regulator. It contains an acetate.
Potassium Acetate is the acetate salt form of potassium, an essential macromineral. Potassium maintains intracellular tonicity, is required for nerve conduction, cardiac, skeletal and smooth muscle contraction, production of energy, the synthesis of nucleic acids, maintenance of blood pressure and normal renal function. This agent has potential antihypertensive effects and when taken as a nutritional supplement may prevent hypokalemia.
A potassium salt used to replenish ELECTROLYTES, for restoration of WATER-ELECTROLYTE BALANCE, as well as a urinary and systemic alkalizer, which can be administered orally or by intravenous infusion. Formerly, it was used in DIURETICS and EXPECTORANTS.
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Potassium Acetate is the acetate salt form of potassium, an essential macromineral. Potassium maintains intracellular tonicity, is required for nerve conduction, cardiac, skeletal and smooth muscle contraction, production of energy, the synthesis of nucleic acids, maintenance of blood pressure and normal renal function. This agent has potential antihypertensive effects and when taken as a nutritional supplement may prevent hypokalemia.
A potassium salt used to replenish ELECTROLYTES, for restoration of WATER-ELECTROLYTE BALANCE, as well as a urinary and systemic alkalizer, which can be administered orally or by intravenous infusion. Formerly, it was used in DIURETICS and EXPECTORANTS.
See also: Potassium Cation (has active moiety) ... View More ...
Brand Name:
Vulcanchem
CAS No.:
127-08-2
VCID:
VC21023624
InChI:
InChI=1S/C2H4O2.K/c1-2(3)4;/h1H3,(H,3,4);
SMILES:
CC(=O)[O-].[K+]
Molecular Formula:
C2H4KO2
Molecular Weight:
99.15 g/mol
Potassium acetate
CAS No.: 127-08-2
Cat. No.: VC21023624
Molecular Formula: C2H4KO2
Molecular Weight: 99.15 g/mol
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Specification
| Description | Potassium acetate is a potassium salt comprising equal numbers of potassium and acetate ions It has a role as a food acidity regulator. It contains an acetate. Potassium Acetate is the acetate salt form of potassium, an essential macromineral. Potassium maintains intracellular tonicity, is required for nerve conduction, cardiac, skeletal and smooth muscle contraction, production of energy, the synthesis of nucleic acids, maintenance of blood pressure and normal renal function. This agent has potential antihypertensive effects and when taken as a nutritional supplement may prevent hypokalemia. A potassium salt used to replenish ELECTROLYTES, for restoration of WATER-ELECTROLYTE BALANCE, as well as a urinary and systemic alkalizer, which can be administered orally or by intravenous infusion. Formerly, it was used in DIURETICS and EXPECTORANTS. See also: Potassium Cation (has active moiety) ... View More ... |
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| CAS No. | 127-08-2 |
| Molecular Formula | C2H4KO2 |
| Molecular Weight | 99.15 g/mol |
| IUPAC Name | potassium;acetate |
| Standard InChI | InChI=1S/C2H4O2.K/c1-2(3)4;/h1H3,(H,3,4); |
| Standard InChI Key | NDQKGYXNMLOECO-UHFFFAOYSA-N |
| Isomeric SMILES | CC(=O)[O-].[K+] |
| SMILES | CC(=O)[O-].[K+] |
| Canonical SMILES | CC(=O)O.[K] |
| Melting Point | 292 °C |
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